N-(2,5-dichlorophenyl)-2-{2-[4-(diethylamino)benzylidene]hydrazino}-2-oxoacetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-N'-[(E)-[4-(diethylamino)phenyl]methylideneamino]oxamide
• InChI: InChI=1S/C19H20Cl2N4O2/c1-3-25(4-2)15-8-5-13(6-9-15)12-22-24-19(27)18(26)23-17-11-14(20)7-10-16(17)21/h5-12H,3-4H2,1-2H3,(H,23,26)(H,24,27)/b22-12+
• InChI Key: UAUYOZNAROJTMD-WSDLNYQXSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NNC(=O)C(=O)NC2=C(C=CC(=C2)Cl)Cl
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/NC(=O)C(=O)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C19H20Cl2N4O2
• Molecular Weight: 407.3 g/mol

Description

This chemical compound belongs to a class of substances known for their complex molecular structures and potential applications in various scientific fields. Its synthesis and analysis contribute to the understanding of its chemical behavior and potential utility.

Synthesis Analysis

The synthesis of similar complex molecules often involves multi-step chemical reactions, starting from basic organic or inorganic compounds. Techniques such as electrophilic amination of amino acids with N-Boc-oxaziridines have been utilized for preparing structurally complex compounds, showcasing efficient preparation methods for derivatives with significant biological activity (Hannachi et al., 2004).

Molecular Structure Analysis

Structural analyses, such as X-ray crystallography, are crucial for understanding the molecular conformation and the positioning of functional groups in complex molecules. For instance, the study of N-(2,3-Dichlorophenyl)benzamide provided insights into the conformation of N—H bonds relative to chloro substituents, aiding in the understanding of molecular interactions and stability (Gowda et al., 2007).

Chemical Reactions and Properties

The chemical reactivity and properties of such compounds are often studied through their interactions with other chemical entities. For instance, potentiometric studies on complexation reactions of similar compounds with metal ions provide valuable information on their chemical reactivity and potential applications in catalysis or material science (Thangjam & Rajkumari, 2010).